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For Researchers, Scientists, and Drug Development Professionals

Introduction

Properdin is the only known positive regulator of the complement system, a crucial component
of innate immunity. It functions by stabilizing the alternative pathway (AP) C3 and C5
convertases, thereby amplifying complement activation on target surfaces.[1][2] Dysregulation
of Properdin activity is implicated in the pathogenesis of various inflammatory and
autoimmune diseases, including kidney diseases, lupus, and arthritis.[3][4] Visualizing the
deposition of Properdin in tissues is therefore critical for understanding disease mechanisms
and for the development of targeted therapies.

These application notes provide detailed protocols for the visualization of Properdin in tissue
sections using immunohistochemistry (IHC) and immunofluorescence (IF), along with
information on data interpretation and quantification.

Signaling Pathway: The Role of Properdin in the
Alternative Complement Pathway

Properdin plays a central role in the amplification loop of the alternative complement pathway.
It binds to and stabilizes the C3bBb complex, the C3 convertase of the alternative pathway,
increasing its half-life by 5- to 10-fold.[2] This stabilization leads to enhanced cleavage of C3
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into C3a and C3b, resulting in a rapid amplification of the complement response on activating
surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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